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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

For researchers, scientists, and drug development professionals, understanding the

environmental impact of chemical compounds is paramount. This guide provides a

comprehensive comparison of the ecotoxicity of various adipate plasticizers, offering a valuable

resource for informed decision-making in material selection and formulation development.

Adipate plasticizers are increasingly utilized as replacements for certain phthalates, making a

clear understanding of their ecotoxicological profiles essential.

This comparison summarizes key quantitative ecotoxicity data for several common adipate

plasticizers, including Di(2-ethylhexyl) adipate (DEHA/DOA), Dibutyl adipate (DBA), Diisobutyl

adipate (DIBA), Diisononyl adipate (DINA), and Diisodecyl adipate (DIDA). The data is

presented across different trophic levels, providing a holistic view of their potential

environmental impact.

Quantitative Ecotoxicity Data Summary
The following table summarizes the available ecotoxicity data for the selected adipate

plasticizers. The data is primarily derived from studies following standardized OECD test

guidelines.
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Plasticizer Test Organism Endpoint Value (mg/L) Reference

Di(2-ethylhexyl)

adipate

(DEHA/DOA)

Daphnia magna

(Water Flea)
48h EC50 0.48 - 0.85 [1]

Daphnia magna

(Water Flea)
21d NOEC 0.024 - 0.052 [1]

Fish (various) 96h LC50
> 0.78 (water

solubility)
[1]

Algae -

Not acutely toxic

at or above water

solubility

[1]

Dibutyl adipate

(DBA)

Oryzias latipes

(Japanese Rice

Fish)

96h LC50 3.7 [2]

Daphnia magna

(Water Flea)
24h EC50 17 [2]

Unio delicatus

(Freshwater

Mussel)

96h LC50 1309.64 [3]

Selenastrum

capricornutum

(Green Algae)

NOEC 2.0 [2]

Daphnia magna

(Water Flea)
21d NOEC 5.6 [2]

Diisobutyl

adipate (DIBA)

Oryzias latipes

(Japanese

Medaka)

Embryonic

Mortality

Increased at

11.57
[4]

Diisononyl

adipate (DINA)

Aquatic

Organisms
-

Low toxicity; no

adverse effects

up to water

solubility limit

[5][6]
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Diisodecyl

adipate (DIDA)

Aquatic

Organisms
-

Low toxicity; no

adverse effects

up to water

solubility limit

[7][8]

Ditetradecyl

adipate

Daphnia magna,

Danio rerio,

Desmodesmus

subspicatus

48h EC50, 96h

LC50, 72h EC50

> 100 (estimated

via read-across)
[2]

EC50: The concentration of a substance that causes a specific effect in 50% of the test

population. LC50: The concentration of a substance that is lethal to 50% of the test population.

NOEC: The No-Observed-Effect Concentration, the highest tested concentration at which no

statistically significant adverse effect is observed.

Experimental Protocols
The ecotoxicity data presented in this guide are primarily based on internationally recognized

and standardized test protocols developed by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure the reliability and comparability of the data.

Acute Toxicity Testing for Aquatic Organisms
A general workflow for assessing the acute ecotoxicity of a chemical substance to aquatic

organisms is outlined below. This process typically involves range-finding tests to determine

appropriate test concentrations, followed by definitive tests to determine the LC50 or EC50

values.
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Ecotoxicity Assessment Workflow

Substance Preparation
(Stock Solution)

Range-Finding Test
(e.g., broad concentrations)

Initial Concentrations

Definitive Test
(e.g., 5 concentrations, geometric series)

Concentration Range Selection

Data Collection
(Mortality/Immobilization)

Exposure Period
(e.g., 48h, 96h)

Statistical Analysis
(e.g., Probit, Logit)

Raw Data

Endpoint Determination
(LC50 / EC50)

Calculated Values
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Caption: Conceptual workflow for acute ecotoxicity testing.
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OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test[1][9][10][11][12]
This test assesses the acute toxicity of substances to Daphnia species, most commonly

Daphnia magna.

Test Organism: Young daphnids (less than 24 hours old).

Test Duration: 48 hours.

Test Conditions: The daphnids are exposed to a range of concentrations of the test

substance in a static or semi-static system.

Endpoint: The primary endpoint is the EC50, the concentration at which 50% of the daphnids

are immobilized (unable to swim) after 48 hours. Observations are also made at 24 hours.

Test Design: Typically, five concentrations of the test substance are used in a geometric

series, along with a control group.

OECD Guideline 203: Fish, Acute Toxicity Test[3][13][14]
[15][16]
This guideline outlines the procedure for determining the acute lethal toxicity of chemicals to

fish.

Test Organism: Various fish species can be used, such as Zebrafish (Danio rerio) or

Rainbow Trout (Oncorhynchus mykiss).

Test Duration: 96 hours.

Test Conditions: Fish are exposed to the test substance in a static, semi-static, or flow-

through system.

Endpoint: The main endpoint is the LC50, the concentration that is lethal to 50% of the test

fish population over the 96-hour exposure period.
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Test Design: A minimum of five concentrations in a geometric series and a control are

typically used.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test[2][4][17][18][19]
This test evaluates the effects of a substance on the growth of freshwater algae.

Test Organism: Commonly used species include Pseudokirchneriella subcapitata and

Desmodesmus subspicatus.

Test Duration: 72 hours.

Test Conditions: Exponentially growing algal cultures are exposed to various concentrations

of the test substance.

Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50, which is

the concentration causing a 50% reduction in either the growth rate or the yield of the algae.

Test Design: At least five concentrations of the test substance are tested in triplicate.

Biodegradation and Environmental Fate
The environmental impact of a plasticizer is not solely determined by its toxicity but also by its

persistence and potential for bioaccumulation. Adipate plasticizers are generally considered to

be readily biodegradable.[5] This is a significant advantage over some of their phthalate

counterparts, which can be more persistent in the environment. The biodegradation of adipates

typically proceeds through the hydrolysis of the ester bonds, forming adipic acid and the

corresponding alcohols, which are then further metabolized by microorganisms.[5]

Signaling Pathways in Ecotoxicity
The toxic effects of chemical substances on organisms are often mediated through specific

signaling pathways. While the precise molecular mechanisms of adipate plasticizer toxicity are

not as extensively studied as those of some other plasticizer classes, a generalized conceptual

diagram of how a chemical toxicant can induce cellular stress and lead to an adverse outcome

is presented below.
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Conceptual Toxicant-Induced Stress Pathway

Chemical Exposure
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Cellular Damage
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Insufficient Response

Adverse Outcome
(e.g., Reduced Growth, Reproduction)

Protective Response

Apoptosis / Necrosis
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Caption: Generalized signaling pathway of chemical-induced cellular stress.
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In conclusion, the available data suggest that adipate plasticizers generally exhibit a lower

ecotoxicity profile compared to some of the more controversial phthalate plasticizers. However,

it is crucial to note that data gaps still exist for some adipates, and the ecotoxicity can vary

depending on the specific ester. This guide serves as a valuable starting point for researchers

and professionals to make environmentally conscious decisions regarding the use of these

compounds. Further research into the chronic toxicity and specific mechanisms of action for a

broader range of adipate plasticizers is warranted to continue building a comprehensive

understanding of their environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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